Cas no 1784612-79-8 (4-Azaspiro[2.5]octane-7-methanol)

• Product Name: 4-Azaspiro[2.5]octane-7-methanol
• CAS No: 1784612-79-8
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 6414704
• PubChem ID: 105428263
• Update Time: 2025-06-08

4-Azaspiro[2.5]octane-7-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Azaspiro[2.5]octane-7-methanol
• EN300-6750914
• 1784612-79-8
• {4-azaspiro[2.5]octan-7-yl}methanol

• Inchi： 1S/C8H15NO/c10-6-7-1-4-9-8(5-7)2-3-8/h7,9-10H,1-6H2
• InChI Key： OVSNSIYUKSKXNS-UHFFFAOYSA-N
• SMILES： C1C2(CC(CO)CCN2)C1

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 249.8±13.0 °C(Predicted)
• pka: 15.06±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-Azaspiro[2.5]octane-7-methanol

Chemical Profile of 4-Azaspiro[2.5]octane-7-methanol (CAS No. 1784612-79-8)

4-Azaspiro[2.5]octane-7-methanol, identified by its Chemical Abstracts Service (CAS) number 1784612-79-8, is a heterocyclic compound with a unique spirocyclic structure that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the azaspiro family, which is characterized by the presence of a nitrogen atom incorporated into a spirocyclic framework, conferring distinct chemical and biological properties. The structural motif of 4-Azaspiro[2.5]octane-7-methanol consists of a seven-membered azacycloalkane ring fused to an eight-membered cycloalkane, with a hydroxymethyl substituent at the 7-position, making it a versatile scaffold for further chemical modifications and biological evaluations.

The synthesis and exploration of 4-Azaspiro[2.5]octane-7-methanol have been influenced by the growing interest in spirocyclic compounds, which are known for their conformational rigidity and potential to interact with biological targets in unique ways. Spirocycles are particularly attractive in drug design due to their ability to mimic the binding modes of natural products and peptides, thereby enhancing binding affinity and selectivity. The nitrogen atom in the azaspiro framework introduces additional opportunities for hydrogen bonding and electrostatic interactions, which can be exploited to improve drug-like properties such as solubility and metabolic stability.

In recent years, 4-Azaspiro[2.5]octane-7-methanol has been studied as a potential intermediate in the development of novel therapeutic agents. Its structural features make it a promising candidate for further derivatization to explore its pharmacological activity across various disease pathways. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors, making them relevant for therapeutic applications in areas such as central nervous system disorders, inflammation, and metabolic diseases.

The chemical properties of 4-Azaspiro[2.5]octane-7-methanol are also of interest for material science applications, where its rigid spirocyclic structure could contribute to the development of functional materials with specific molecular recognition capabilities. For instance, its ability to form stable inclusion complexes with other molecules has been explored for applications in drug delivery systems, where precise control over molecular interactions is crucial.

From a synthetic chemistry perspective, 4-Azaspiro[2.5]octane-7-methanol presents an interesting challenge due to its complex stereochemistry. The synthesis typically involves multi-step reactions that require careful control of reaction conditions to achieve high yields and enantiopurity. Advances in catalytic methods and asymmetric synthesis have enabled more efficient routes to this compound, opening up new possibilities for its exploration in medicinal chemistry.

The biological evaluation of 4-Azaspiro[2.5]octane-7-methanol has been complemented by computational studies that leverage molecular modeling techniques to predict its interactions with biological targets. These studies have provided valuable insights into the binding mode of the compound and have guided the design of more potent derivatives. The integration of experimental data with computational approaches has become increasingly important in modern drug discovery, allowing researchers to make informed decisions about structural modifications.

Recent research has highlighted the potential of 4-Azaspiro[2.5]octane-7-methanol as a scaffold for developing kinase inhibitors, particularly those targeting serine/threonine kinases involved in cancer signaling pathways. The spirocyclic core provides a stable platform that can be modified to optimize binding affinity and selectivity against specific kinases. Additionally, the presence of a hydroxymethyl group offers opportunities for further derivatization through glycosylation or esterification, which can enhance pharmacokinetic properties.

The versatility of 4-Azaspiro[2.5]octane-7-methanol extends beyond kinase inhibition; it has also been explored as a precursor for compounds targeting other therapeutic areas such as neurodegenerative diseases and infectious diseases. The unique structural features of azaspirocycles allow them to engage with diverse biological targets, making them valuable tools for drug discovery.

In conclusion, 4-Azaspiro[2.5]octane-7-methanol (CAS No. 1784612-79-8) represents a promising compound with significant potential in medicinal chemistry and material science. Its unique spirocyclic structure combined with its functional diversity makes it an attractive scaffold for further exploration. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutic agents.